Cas no 2172231-72-8 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate
• CAS No: 2172231-72-8
• MF: C₁₆H₂₇N₃O₃
• MW: 309.40388417244
• CID: 6419797
• PubChem ID: 165787852
• Update Time: 2025-06-13

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate
• 2172231-72-8
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(4-hydroxypentyl)carbamate
• EN300-1274287

• Inchi： 1S/C16H27N3O3/c1-12(20)6-5-9-19(15(21)22-16(2,3)4)14-8-7-13(10-17)18-11-14/h7-8,11-12,20H,5-6,9-10,17H2,1-4H3
• InChI Key： LLNUPLBNBNOFKR-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CCCC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.20524173g/mol
• Monoisotopic Mass: 309.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.7Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate

Comprehensive Overview of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate (CAS No. 2172231-72-8)

The compound tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate (CAS No. 2172231-72-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core with an aminomethyl substituent and a hydroxypentyl side chain, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition studies.

In recent years, the demand for carbamate-based compounds has surged, driven by their versatility in medicinal chemistry. The tert-butyl group in this molecule enhances its stability, while the hydroxypentyl moiety improves solubility, a critical factor in drug formulation. These attributes align with current trends in AI-driven drug design and computational chemistry, where researchers seek molecules with optimized pharmacokinetic properties. Searches for terms like "pyridine derivatives in drug discovery" and "carbamate stability in pharmaceuticals" reflect growing interest in this niche.

The synthesis of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate involves multi-step organic reactions, often employing protecting group strategies to ensure selectivity. Its CAS No. 2172231-72-8 serves as a unique identifier in chemical databases, facilitating global collaboration. Notably, the compound's aminomethyl functionality allows for further derivatization, making it a hotspot for structure-activity relationship (SAR) studies. This aligns with frequent search queries such as "modifying pyridine scaffolds" and "carbamate applications in biologics."

From an industrial perspective, scalability and purity are paramount. Analytical techniques like HPLC and NMR are routinely used to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP). The rise of green chemistry has also spurred interest in eco-friendly synthesis routes for such intermediates, as seen in searches for "sustainable carbamate production."

In conclusion, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(4-hydroxypentyl)carbamate represents a convergence of innovation and practicality in modern chemistry. Its structural features and adaptability position it as a key player in advancing precision medicine and bioconjugation technologies. As research continues, this compound is poised to address emerging challenges in drug delivery systems and therapeutic agent development.